Cas no 1381778-71-7 (2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine)

• Product Name: 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine
• CAS No: 1381778-71-7
• MF: C₈H₁₁N₅OS
• MW: 225.270838975906
• CID: 5948127
• PubChem ID: 67958003
• Update Time: 2025-10-05

2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine
• SQHORTGDCXNXAD-UHFFFAOYSA-N
• 1381778-71-7
• EN300-1114531
• SCHEMBL9900051
• 2-{[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}-2H-1,2,3-triazol-4-amine
• 2-((2-(methoxymethyl)thiazol-4-yl)methyl)-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H11N5OS/c1-14-4-8-11-6(5-15-8)3-13-10-2-7(9)12-13/h2,5H,3-4H2,1H3,(H2,9,12)
• InChI Key： SQHORTGDCXNXAD-UHFFFAOYSA-N
• SMILES： S1C=C(CN2N=CC(N)=N2)N=C1COC

Computed Properties

• Exact Mass: 225.06843116g/mol
• Monoisotopic Mass: 225.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Additional information on 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine

2-{2-(Methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine (CAS 1381778-71-7): A Comprehensive Overview

In the realm of heterocyclic chemistry, 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine (CAS 1381778-71-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a 1,3-thiazole ring with a 1,2,3-triazole moiety, creating a hybrid structure that has captured the attention of researchers in medicinal chemistry and materials science.

The compound's systematic name, 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine, reveals its complex architecture. The presence of both thiazole and triazole rings in a single molecule makes it particularly valuable for drug discovery programs targeting various biological pathways. Recent literature searches show growing interest in such heterocyclic hybrids, especially as potential kinase inhibitors or antimicrobial agents.

From a synthetic chemistry perspective, CAS 1381778-71-7 represents an excellent example of modern click chemistry applications. The 1,2,3-triazole ring formation typically occurs through copper-catalyzed azide-alkyne cycloaddition (CuAAC), one of the most reliable reactions in medicinal chemistry. This synthetic approach aligns with current trends in green chemistry and atom economy, making the compound particularly relevant to contemporary research priorities.

The methoxymethyl substituent on the thiazole ring contributes to the molecule's solubility profile, an important consideration for pharmaceutical applications. Researchers investigating bioavailability enhancement strategies often focus on such structural modifications. The aminotriazole moiety provides potential hydrogen bonding sites that could be crucial for target binding in drug design.

In material science applications, compounds like 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine are being explored for their potential in organic electronics and coordination polymers. The nitrogen-rich structure offers multiple coordination sites for metal ions, making it interesting for luminescent materials development. This aligns with current industry demands for novel organic semiconductors and photoactive materials.

Analytical characterization of CAS 1381778-71-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for research applications. The growing availability of computational chemistry tools has also facilitated molecular modeling studies of this compound, predicting its potential interactions with biological targets.

The pharmaceutical industry shows particular interest in thiazole-triazole hybrids like 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine due to their potential as multi-target agents. Current drug discovery trends favor such compounds that might address complex diseases through polypharmacology approaches. This aligns with recent therapeutic strategies against challenging conditions requiring modulation of multiple pathways.

From a commercial perspective, CAS 1381778-71-7 is primarily available as a research chemical for investigative purposes. Suppliers typically offer it in various quantities, with purity levels suitable for different experimental needs. The compound's stability under standard laboratory conditions makes it convenient for storage and handling, though proper chemical safety protocols should always be followed.

Recent patent literature reveals growing intellectual property activity around thiazole-containing compounds and triazole derivatives, suggesting that molecules like 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine may have promising commercial potential. This is particularly relevant in the context of personalized medicine development and targeted therapies, where structurally complex molecules often show superior specificity.

Environmental and toxicological studies of CAS 1381778-71-7 are ongoing, as with most novel chemical entities. Current green chemistry initiatives emphasize the importance of understanding such compounds' environmental fate early in development. This proactive approach aligns with global trends toward sustainable chemistry practices and responsible innovation in chemical research.

For researchers working with 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine, proper analytical methods are crucial. HPLC and LC-MS techniques are commonly employed for purity assessment, while spectroscopic methods help confirm structural features. These quality control measures ensure reliable experimental results in various applications.

The future research directions for CAS 1381778-71-7 may include exploration of its biological activity profile, formulation development for potential therapeutic use, or investigation of its materials science applications. As the scientific community continues to explore heterocyclic compounds, this particular molecule offers numerous opportunities for innovation across multiple disciplines.